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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ring-closing metathesis (RCM) is a powerful and versatile tool in organic synthesis for the
formation of cyclic olefins, a structural motif prevalent in numerous natural products and
pharmacologically active compounds.[1] The development of well-defined ruthenium-based
catalysts, such as the second-generation Grubbs catalysts, has significantly expanded the
scope and functional group tolerance of this transformation.[2][3] StickyCat Cl is a modern,
second-generation, water-soluble Grubbs-type catalyst distinguished by a quaternary
ammonium tag on its N-heterocyclic carbene (NHC) ligand. This unique feature renders it
insoluble in many organic solvents, facilitating straightforward removal of the ruthenium catalyst
from the reaction mixture post-synthesis, a critical consideration in pharmaceutical
development.[4][5]

These application notes provide a standard protocol for conducting ring-closing metathesis
reactions using StickyCat ClI, covering both aqueous and organic solvent systems. It also
includes a summary of representative reaction conditions and yields for various substrates.

Catalyst Information

e Product Name: StickyCat CI

e Chemical Formula: C3sH4sCIsN3ORu
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e Molecular Weight: 734.20 g/mol
o Appearance: Green powder

o Key Features: Water-soluble, insoluble in many organic solvents, high stability allowing for
handling in air.[5]

o Storage: For long-term storage (>1 week), it is recommended to store under an inert gas
atmosphere at 2-8 °C. For short-term storage (<1 week), it can be kept under an inert gas at
ambient temperature.

Experimental Protocols

Protocol 1: Ring-Closing Metathesis in an Organic
Solvent (Dichloromethane)

This protocol is suitable for substrates that are soluble in dichloromethane (DCM). The catalyst,
being insoluble, acts as a heterogeneous catalyst and can be easily filtered off after the
reaction.

Materials:

Diene substrate

o StickyCat ClI

¢ Dichloromethane (DCM), anhydrous

e Schlenk flask or a round-bottom flask with a condenser and septum

 Inert gas supply (Argon or Nitrogen)

e Magnetic stirrer and stir bar

¢ Heating mantle or oil bath

« Filtration apparatus (e.g., Bichner funnel with filter paper or a fritted glass filter)
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e Rotary evaporator
Procedure:

o Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the diene
substrate.

e Solvent Addition: Under an inert atmosphere, add anhydrous dichloromethane to dissolve
the substrate. The typical concentration is 0.05 M.

o Catalyst Addition: Weigh the required amount of StickyCat CI (typically 1 mol %) and add it
to the reaction mixture.

e Reaction Conditions: Stir the reaction mixture at 40 °C.

e Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

o Work-up and Purification:
o Upon completion, allow the reaction mixture to cool to room temperature.
o Filter the mixture to remove the insoluble StickyCat Cl catalyst.
o Wash the collected catalyst with a small amount of fresh DCM.
o Combine the filtrate and washings.
o Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

o The crude product can be further purified by column chromatography on silica gel if
necessary.

Protocol 2: Ring-Closing Metathesis in an Aqueous
Medium

This protocol is designed for water-soluble diene substrates. The catalyst is soluble in water,
and the product may be extracted with an organic solvent.
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Materials:

o Water-soluble diene substrate

o StickyCat CI

o Degassed, deionized water

» Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)
» Reaction vessel (e.g., round-bottom flask with a condenser)

 Inert gas supply (Argon or Nitrogen)

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Separatory funnel

e Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)
» Rotary evaporator

Procedure:

o Reaction Setup: In a reaction vessel equipped with a magnetic stir bar and under an inert
atmosphere, dissolve the water-soluble diene substrate in degassed, deionized water.

o Catalyst Addition: Add StickyCat ClI (typically 1-5 mol %) to the solution.

» Reaction Conditions: Stir the reaction mixture at the desired temperature (e.g., room
temperature to 40 °C).

e Monitoring the Reaction: Monitor the reaction progress using appropriate analytical
techniques such as NMR spectroscopy or LC-MS.

o Work-up and Purification:
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o After the reaction is complete, cool the mixture to room temperature.

o Extract the product from the aqueous solution using a suitable organic solvent (e.g., ethyl
acetate or dichloromethane) multiple times.

o Combine the organic extracts.

o To remove residual ruthenium from the organic phase, a wash with a dilute aqueous
solution of an isocyanide scavenger can be performed, followed by a water wash.

o Dry the combined organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).
o Filter off the drying agent.

o Remove the solvent under reduced pressure to yield the crude product.

o Further purification can be achieved by column chromatography if needed.

Data Presentation

The following table summarizes the results for the ring-closing metathesis of various diene
substrates using ammonium-tagged ruthenium catalysts, including StickyCat ClI (referred to as
complex 15a in the source).
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Substra  Catalyst Temp. . Yield Referen
Entry Solvent Time (h)
te (mol %) (°C) (%) ce

N,N-
diallyl-p-
1 toluenes 1 DCM 40 2 >98 [6]
ulfonami
de

Diethyl

[EEY

2 diallylmal DCM 40 2 >98 [6]

onate

O-allyl-N-
tosyl-L-
3 tyrosine 1 DCM 40 2 >98 [6]
methyl
ester

Water-
4 soluble 1 H20 40 2 89 [6]
diene 16

Water-
5 soluble 5 H20 40 2 75 [6]
diene 20

Note: The specific structures for water-soluble dienes 16 and 20 can be found in the cited
reference.

Mandatory Visualization
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Experimental Workflow for RCM using StickyCat Cl

Organic Solvent (e.g., DCM) Aqueous Medium
Dissolve diene substrate in anhydrous DCM Dissolve water-soluble diene in degassed H20
; ;
Add StickyCat CI (1 mol %) Add StickyCat CI (1-5 mol %)
: :
Heat at 40 °C and stir Stir at desired temperature
: :
Monitor reaction (TLC/GC-MS) Monitor reaction (NMR/LC-MS)
: :
Cool to room temperature Cool to room temperature
; ;
Filter to remove catalyst Extract product with organic solvent
; ;
Evaporate solvent Wash organic phase
: :
Purify product (Column Chromatography) Dry and evaporate solvent

.

Purify product (Column Chromatography)

Click to download full resolution via product page

Caption: Workflow for RCM with StickyCat CI.
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Catalytic Cycle of Grubbs-Type Catalysts in RCM

[Ru]=CH-R (Active Catalyst)

[2+2] Cycloaddition

Diene Substrate

ntramolecular [2+2] Cycloaddition & Retro [2+2]

Ruthenacyclobutane Intermediate
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elease

Cyclic Olefin Product
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Caption: Chauvin mechanism for RCM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ring-Closing
Metathesis using StickyCat Cl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6289728#standard-protocol-for-ring-closing-
metathesis-using-stickycat-cl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://hwpi.harvard.edu/files/myers/files/31-the_olefin_metathesis_reaction.pdf
https://pubs.acs.org/doi/10.1021/acs.oprd.9b00483
https://www.researchgate.net/publication/363752998_Protocol_for_olefin_metathesis_reactions_of_hydrophobic_substrates_performed_in_aqueous_emulsion_with_mechanical_stirring_or_with_microwaves_support
https://www.organic-chemistry.org/namedreactions/ring-closing-metathesis.shtm
https://www.benchchem.com/product/b6289728#standard-protocol-for-ring-closing-metathesis-using-stickycat-cl
https://www.benchchem.com/product/b6289728#standard-protocol-for-ring-closing-metathesis-using-stickycat-cl
https://www.benchchem.com/product/b6289728#standard-protocol-for-ring-closing-metathesis-using-stickycat-cl
https://www.benchchem.com/product/b6289728#standard-protocol-for-ring-closing-metathesis-using-stickycat-cl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6289728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6289728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

